Cas no 436095-22-6 (2-{1-(2-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}acetic acid)

• Product Name: 2-{1-(2-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}acetic acid
• CAS No: 436095-22-6
• MF: C₁₁H₁₂N₄O₃S
• MW: 280.302980422974
• MDL: MFCD04035349
• CID: 3107374
• PubChem ID: 1132799
• Update Time: 2025-05-23

2-{1-(2-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• {[1-(2-ethoxyphenyl)-1H-tetrazol-5-yl]thio}acetic acid
• 2-{1-(2-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}acetic acid
• 2-{[1-(2-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]sulfanyl}acetic acid
• HMS2750I17
• 2-([1-(2-ETHOXYPHENYL)-1H-1,2,3,4-TETRAZOL-5-YL]SULFANYL)ACETIC ACID
• AKOS001075402
• ([1-(2-Ethoxyphenyl)-1H-tetrazol-5-yl]thio)acetic acid
• G57972
• CHEMBL1393599
• MLS000773819
• DTXSID901331283
• EN300-10588
• Z56347454
• MFCD04035349
• SMR000364681
• 436095-22-6
• 2-[1-(2-ethoxyphenyl)tetrazol-5-yl]sulfanylacetic Acid

• MDL： MFCD04035349
• Inchi： 1S/C11H12N4O3S/c1-2-18-9-6-4-3-5-8(9)15-11(12-13-14-15)19-7-10(16)17/h3-6H,2,7H2,1H3,(H,16,17)
• InChI Key： PMSIUZJIDLHYNY-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1=NN=NN1C1C=CC=CC=1OCC

Computed Properties

• Exact Mass: 280.06301143Da
• Monoisotopic Mass: 280.06301143Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 115Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on 2-{1-(2-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}acetic acid

Introduction to 2-{1-(2-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}acetic acid (CAS No. 436095-22-6)

2-{1-(2-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}acetic acid, identified by the chemical abstracts service number 436095-22-6, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a conjugated system of aromatic and heterocyclic rings, has garnered attention due to its structural complexity and potential biological activity. The presence of a tetrazole moiety linked to a sulfanyl group via an acetic acid backbone suggests a unique interaction profile with biological targets, making it a promising candidate for further investigation in drug discovery.

The structural framework of this compound includes a 2-ethoxyphenyl group, which introduces an electron-donating ethoxy substituent into the aromatic ring. This substitution pattern is often exploited in medicinal chemistry to modulate electronic properties and influence binding affinity. The tetrazole ring, known for its ability to engage in hydrogen bonding and metal coordination, further enhances the compound's potential as a bioactive molecule. The sulfanyl group at the 5-position of the tetrazole ring adds another layer of functional diversity, enabling possible interactions with sulfur-containing proteases or enzymes.

In recent years, there has been growing interest in tetrazole derivatives as pharmacophores due to their broad spectrum of biological activities. Studies have demonstrated that tetrazole-containing compounds exhibit properties ranging from antimicrobial to anti-inflammatory effects. The sulfanyl-substituted tetrazole derivative described here (CAS No. 436095-22-6) represents an advanced scaffold that could be further optimized for specific therapeutic applications. Its acetic acid moiety provides a carboxylic acid functionality, which is commonly utilized in drug design to facilitate prodrug development or to enhance solubility.

One of the most compelling aspects of this compound is its potential utility in the development of novel therapeutic agents. The combination of the tetrazole core with the sulfanyl and acetic acid functionalities creates a multifaceted structure that could interact with multiple biological targets simultaneously. This polypharmacophoric nature is increasingly recognized as a key strategy in modern drug discovery, where targeting multiple pathways can lead to synergistic effects and improved therapeutic outcomes.

Recent advancements in computational chemistry have enabled the rapid screening of such complex molecules for their biological potential. Virtual screening techniques, combined with molecular docking studies, have been employed to predict the binding modes of this compound with various enzymes and receptors. Preliminary simulations suggest that the sulfanyl group may interact favorably with cysteine residues in target proteins, while the tetrazole ring could form hydrogen bonds with backbone amides or polar side chains.

The 2-ethoxyphenyl substituent appears to play a crucial role in modulating the overall pharmacokinetic properties of the molecule. Ethoxy groups are frequently incorporated into drug candidates to improve metabolic stability and reduce toxicity. By positioning this group at the para position relative to the aromatic ring, the compound may achieve optimal electronic distribution for favorable interactions with biological targets while maintaining favorable pharmacokinetic profiles.

In conclusion, 2-{1-(2-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}acetic acid (CAS No. 436095-22-6) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups—tetrazole, sulfanyl, and acetic acid, along with the presence of a 2-ethoxyphenyl moiety—makes it an attractive scaffold for further development. As computational methods continue to advance and high-throughput screening becomes more efficient, compounds like this one are likely to play an increasingly important role in the discovery of novel therapeutic agents.